Cas no 1600370-65-7 (4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride
• CAS No: 1600370-65-7
• MF: C₁₀H₁₄FNO₄S₂
• MW: 295.350863933563
• CID: 5826801
• PubChem ID: 114958147
• Update Time: 2025-06-11

4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(butylsulfamoyl)benzene-1-sulfonyl fluoride
• 1600370-65-7
• EN300-728311
• 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H14FNO4S2/c1-2-3-8-12-18(15,16)10-6-4-9(5-7-10)17(11,13)14/h4-7,12H,2-3,8H2,1H3
• InChI Key： UMZUTXXMKYTAKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 295.03482844g/mol
• Monoisotopic Mass: 295.03482844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 1600370-65-7)

4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 1600370-65-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry, bioconjugation, and material science. This compound, often referred to by its long-tail keyword "butylsulfamoyl benzene sulfonyl fluoride," is a versatile building block for synthesizing more complex molecules. Its sulfonyl fluoride group is particularly reactive, making it a valuable tool for click chemistry and protein labeling applications.

The growing interest in 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride aligns with the broader trend of researchers seeking highly selective and efficient chemical modifiers. In the context of drug discovery, this compound is often explored for its ability to form stable covalent bonds with target proteins, a feature highly sought after in proteomics and chemical biology. Its CAS No. 1600370-65-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of sulfonyl fluorides in covalent inhibitor design. Unlike traditional non-covalent inhibitors, compounds like 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride offer irreversible binding, which can lead to prolonged therapeutic effects. This property has made it a subject of interest in the development of targeted therapies for various diseases. Researchers are also investigating its potential in biomarker discovery and diagnostic applications.

From a synthetic chemistry perspective, the butylsulfamoyl moiety in this compound provides additional stability and solubility, which are critical for high-throughput screening and assay development. The compound's fluorosulfate group is also a key feature, as it enables selective reactions under mild conditions, reducing the risk of side reactions. This makes CAS No. 1600370-65-7 a preferred choice for organic synthesis and catalysis studies.

In the realm of materials science, 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride has been explored for its potential in modifying surface properties of polymers and nanoparticles. Its ability to introduce sulfonamide groups onto surfaces makes it useful for creating functionalized materials with tailored properties. This has implications for nanotechnology and coatings, where precise control over material interactions is essential.

Another area of interest is the compound's role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are looking for reagents that minimize waste and energy consumption. The sulfonyl fluoride group in 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride offers a balance between reactivity and stability, making it a candidate for eco-friendly chemical processes.

Frequently asked questions about 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride include its storage conditions, handling precautions, and commercial availability. While it is not classified as a hazardous material, proper laboratory safety protocols should always be followed. The compound is typically stored under inert conditions to preserve its reactivity.

In summary, 4-(Butylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 1600370-65-7) is a multifaceted compound with applications spanning drug development, materials engineering, and sustainable chemistry. Its unique combination of a butylsulfamoyl group and a sulfonyl fluoride moiety makes it a valuable asset in modern scientific research. As the demand for precision chemistry grows, this compound is poised to play an even greater role in advancing innovative technologies.